Cas no 22581-63-1 (Dibromoethane-d4)

Dibromoethane-d4 (C2D4Br2) is a deuterated analog of 1,2-dibromoethane, where all hydrogen atoms are replaced by deuterium. This isotopically labeled compound is primarily used as an internal standard or reference material in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) due to its high isotopic purity and minimal interference in analytical measurements. Its chemical stability and well-defined spectral properties make it valuable for quantitative analysis and mechanistic studies in organic and environmental chemistry. Dibromoethane-d4 is also employed in research involving kinetic isotope effects (KIEs) and reaction pathway elucidation, ensuring precise and reproducible experimental results.

Dibromoethane-d4 structure

Product Name:Dibromoethane-d4

CAS No:22581-63-1

MF:C₂H₄Br₂

MW:191.885806083679

CID:281041

PubChem ID:24866629

Update Time:2025-05-26

Dibromoethane-d4 Chemical and Physical Properties

Names and Identifiers

- Ethane-1,1,2,2-d4,1,2-dibromo- (8CI,9CI)
- 1,2-Dibromoethane-d4
- Dibromoethane-d4
- 1,2-dibromo-1,1,2,2-tetradeuterio-ethane
- 1,2-dibromomethane-d4
- DE770
- EINECS 245-102-8
- ethane-d4,1,2-dibromo
- Ethylene-d4 dibromide
- 1,1,2,2-Tetradeutero-1,2-dibromoethane
- 1,2-Dibromo-1,1,2,2-tetradeuteroethane
- Inchi： 1S/C2H4Br2/c3-1-2-4/h1-2H2/i1D2,2D2
- InChI Key： PAAZPARNPHGIKF-LNLMKGTHSA-N
- SMILES： BrC([2H])([2H])C([2H])([2H])Br

Computed Properties

Exact Mass: 189.89300
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 4
Rotatable Bond Count: 1
Complexity: 6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Liquid 2. density (g/ml, 25/4 ℃)
Density: 2.226 g/mL at 25 °C
Melting Point: 130 ºC
Boiling Point: 131-132 °C(lit.)
Flash Point: 132°C
Refractive Index: n20/D 1.536(lit.)
Water Partition Coefficient: Insoluble in water. Soluble in chloroform.
PSA: 0.00000
LogP: 1.77620

Dibromoethane-d4 Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301,H311,H315,H319,H330,H335,H350
Warning Statement： P201,P260,P280,P284,P301+P310,P305+P351+P338
Hazardous Material transportation number：UN 1605 6
WGK Germany：3
Hazard Category Code： R45;R23/24/25;R36/37/38;R51/53
Safety Instruction： 53-45
Hazardous Material Identification：
Hazard Level：6.1
HazardClass：6.1
PackingGroup：I
Safety Term：6.1
Risk Phrases：R45

Dibromoethane-d4 Pricemore >>

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